Cas no 1369138-78-2 (tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate
• CAS No: 1369138-78-2
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 4697462
• PubChem ID: 82379219
• Update Time: 2025-05-26

tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate
• Tert-butyl 4-[(3R)-morpholin-3-yl]piperidine-1-carboxylate

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(17)16-7-4-11(5-8-16)12-10-18-9-6-15-12/h11-12,15H,4-10H2,1-3H3/t12-/m0/s1
• InChI Key： WQEJFFVFCYYKOX-LBPRGKRZSA-N
• SMILES： O1CCN[C@@H](C1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Topological Polar Surface Area: 50.8

Additional information on tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate

tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate (CAS No. 1369138-78-2): A Comprehensive Overview of Its Properties and Applications

The compound tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate (CAS No. 1369138-78-2) is a highly versatile intermediate in organic synthesis and pharmaceutical research. With its unique structural features, this compound has garnered significant attention in recent years, particularly in the development of novel drug candidates and bioactive molecules. The morpholine and piperidine moieties in its structure make it a valuable building block for designing molecules with enhanced pharmacokinetic properties.

In the realm of medicinal chemistry, researchers are increasingly focusing on nitrogen-containing heterocycles due to their broad biological activities. The presence of both morpholine and piperidine rings in tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate makes it particularly interesting for drug discovery. These structural elements are commonly found in FDA-approved drugs, highlighting their importance in modern therapeutics. Recent studies have explored its potential as a precursor for CNS-targeting compounds, given the ability of such scaffolds to cross the blood-brain barrier.

The synthetic utility of CAS 1369138-78-2 extends beyond pharmaceutical applications. It serves as a key intermediate in the preparation of various ligands for catalysis and functional materials. The tert-butyloxycarbonyl (Boc) protecting group in its structure offers excellent stability during synthetic transformations while allowing for facile deprotection when needed. This characteristic makes it particularly valuable in multi-step synthesis, where protecting group strategies are crucial.

Recent advancements in green chemistry have brought attention to compounds like tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate that can be synthesized through environmentally benign processes. Researchers are investigating catalytic methods and solvent-free conditions for its production, addressing growing concerns about sustainable chemical manufacturing. These developments align with the pharmaceutical industry's increasing focus on green synthesis and atom economy.

The physicochemical properties of 1369138-78-2 make it particularly suitable for structure-activity relationship (SAR) studies. Its moderate polarity and good solubility in common organic solvents facilitate various chemical modifications. Many research groups are utilizing this compound to develop new molecular entities with potential applications in treating neurological disorders, given the increasing prevalence of such conditions worldwide.

In the context of drug delivery systems, derivatives of tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate have shown promise in improving bioavailability and tissue targeting. The morpholine ring, in particular, is known to enhance water solubility, addressing one of the major challenges in drug development. This has led to growing interest in the compound from pharmaceutical companies focusing on formulation optimization.

The analytical characterization of CAS 1369138-78-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical intermediates. Recent publications have detailed innovative analytical methods for quantifying this compound in complex matrices, reflecting its growing importance in chemical research.

From a commercial perspective, the demand for tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate has been steadily increasing. Chemical suppliers are expanding their catalogs to include this compound, often offering it in various quantities from milligram to kilogram scale. The compound's stability under standard storage conditions makes it attractive for both research laboratories and industrial applications.

Future research directions for this compound likely include exploration of its chiral derivatives and investigation of its potential in asymmetric synthesis. The pharmaceutical industry's ongoing need for enantiomerically pure compounds makes this a particularly promising area of study. Additionally, computational chemistry approaches are being employed to predict new biological activities for derivatives of this scaffold.

In conclusion, tert-butyl 4-(morpholin-3-yl)piperidine-1-carboxylate (CAS No. 1369138-78-2) represents an important building block in modern chemical research. Its unique structural features, synthetic versatility, and potential biological relevance position it as a valuable compound for diverse applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new applications for this molecule, its significance in chemical synthesis is expected to grow substantially in the coming years.